Epinephrine Sulfonic Acid

Specification

• CAS No.: 26405-77-6
• Molecular Formula: C9H13NO5S
• Molecular Weight: 247.27 g/mol
• IUPAC Name: 1-(3,4-dihydroxyphenyl)-2-(methylamino)ethanesulfonic acid
• Standard InChI: InChI=1S/C9H13NO5S/c1-10-5-9(16(13,14)15)6-2-3-7(11)8(12)4-6/h2-4,9-12H,5H2,1H3,(H,13,14,15)
• Standard InChI Key: TYYGQMPOZGEFQL-UHFFFAOYSA-N
• SMILES: CNCC(C1=CC(=C(C=C1)O)O)S(=O)(=O)O
• Canonical SMILES: CNCC(C1=CC(=C(C=C1)O)O)S(=O)(=O)O
• Appearance: Solid powder

Introduction

Chemical Identity and Nomenclature

Epinephrine Sulfonic Acid is identified by the Chemical Abstracts Service (CAS) registry number 26405-77-6. The compound is known by several synonyms including rac-Adrenaline Impurity F, rac-Adrenaline EP Impurity F, Adrenaline EP Impurity F Racemate, and several other related designations. The formal chemical name is (+/-)-Epinephrine Sulfonic Acid, with the (+/-) prefix indicating its racemic nature. This compound has the molecular formula C9H13NO5S and a molecular weight of 247.27 g/mol.

Physical and Chemical Properties

Physical Characteristics

Epinephrine Sulfonic Acid exists as a solid at standard temperature and pressure, with a color ranging from white to light brown. The physical properties of this compound are summarized in the following table:

Property	Value	Additional Information
Molecular Formula	C9H13NO5S	Indicates carbon, hydrogen, nitrogen, oxygen, and sulfur composition
Molecular Weight	247.27 g/mol	Calculated from atomic weights of constituent elements
Physical State	Solid	At room temperature
Color	White to Light Brown	Visual appearance
Melting Point	263°C (decomposition)	In hydrochloric acid solution
Density	1.510±0.06 g/cm³	Predicted value
pKa	0.42±0.50	Predicted acid dissociation constant

Solubility Profile

The solubility characteristics of Epinephrine Sulfonic Acid are important for its handling in laboratory and pharmaceutical settings:

• Aqueous Base: Sparingly soluble

• Dimethyl Sulfoxide (DMSO): Slightly soluble, requires heating and sonication

• Water: Slightly soluble, requires heating

Structural Characteristics

Pharmaceutical Significance

Regulatory Importance

From a regulatory perspective, Epinephrine Sulfonic Acid is classified as a specified impurity in epinephrine products. The United States Food and Drug Administration (FDA) includes this compound in stability testing protocols for epinephrine formulations, highlighting its importance in pharmaceutical quality assurance and control.

Stability Studies and Quantitative Analysis

Stability Testing Data

FDA documentation provides detailed stability testing data for Epinephrine Sulfonic Acid in epinephrine injections. The following table presents stability data from multiple batches, showing the increase in Epinephrine Sulfonic Acid content over time:

Batch Number	pH	Storage Time (Months)	Epinephrine Sulfonic Acid (ESA) Content (% LC)
66-454-SB	3.0	0	0.3
66-454-SB	3.0	3	1.6
66-454-SB	3.0	6	2.5
66-454-SB	3.0	9	3.4
66-454-SB	3.0	12	4.3/4.1*
66-453-SB	3.0	0	0.3
66-453-SB	3.0	3	1.6
66-453-SB	3.0	6	2.6
66-453-SB	3.0	9	3.6
66-453-SB	3.0	12	4.3/4.1*
66-512-SB	3.0	0	0.0
66-512-SB	3.0	3	1.3
66-512-SB	3.0	6	2.5
66-512-SB	3.0	9	3.4
66-512-SB	3.0	12	3.9/3.8*

*Two measurements were taken at the 12-month time point

This data demonstrates a consistent increase in Epinephrine Sulfonic Acid content over time across multiple batches, with levels reaching approximately 4% after 12 months of storage under long-term stability conditions (25°C/40% RH). The relatively linear increase allows for statistical modeling of degradation patterns and shelf-life predictions.

Analytical Methods

The primary analytical method for detecting and quantifying Epinephrine Sulfonic Acid appears to be liquid chromatography (LC). The FDA documentation refers to measurements expressed as "% LC," suggesting liquid chromatographic determination as the standard approach. These methods provide the sensitivity and specificity required for detecting and quantifying this impurity in pharmaceutical formulations.

Statistical Analysis for Shelf-Life Determination

The FDA documentation indicates that statistical analysis using linear regression models (ANCOVA) is employed to predict Epinephrine Sulfonic Acid levels over time. These statistical methods incorporate 95% confidence or prediction intervals to establish appropriate shelf-life determinations based on acceptance criteria for this impurity.